Titanium tetraisopropanolate
Titanium tetraisopropanolate
Atomic number of base material: 22 Titanium
Titanium(IV) isopropoxide is a titanium-based coordination compound, commonly used in the asymmetric Sharpless epoxidation reaction of allylic alcohols. It is also used as a catalyst in Kulinkovich reaction for the synthesis of cyclopropanes.
Titanium(IV) isopropoxide is a titanium coordination entity consisting of a titanium(IV) cation with four propan-2-olate anions as counterions.
Tetraisopropyl titanate appears as a water-white to pale-yellow liquid with an odor like isopropyl alcohol. About the same density as water. Vapors heavier than air.
Titanium(IV) isopropoxide is a titanium-based coordination compound, commonly used in the asymmetric Sharpless epoxidation reaction of allylic alcohols. It is also used as a catalyst in Kulinkovich reaction for the synthesis of cyclopropanes.
Titanium(IV) isopropoxide is a titanium coordination entity consisting of a titanium(IV) cation with four propan-2-olate anions as counterions.
Tetraisopropyl titanate appears as a water-white to pale-yellow liquid with an odor like isopropyl alcohol. About the same density as water. Vapors heavier than air.
Brand Name:
Vulcanchem
CAS No.:
546-68-9
VCID:
VC20846640
InChI:
InChI=1S/4C3H7O.Ti/c4*1-3(2)4;/h4*3H,1-2H3;/q4*-1;+4
SMILES:
CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].[Ti+4]
Molecular Formula:
C12H28O4Ti
Molecular Weight:
284.22 g/mol
Titanium tetraisopropanolate
CAS No.: 546-68-9
Cat. No.: VC20846640
Molecular Formula: C12H28O4Ti
Molecular Weight: 284.22 g/mol
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Specification
| Description | Atomic number of base material: 22 Titanium Titanium(IV) isopropoxide is a titanium-based coordination compound, commonly used in the asymmetric Sharpless epoxidation reaction of allylic alcohols. It is also used as a catalyst in Kulinkovich reaction for the synthesis of cyclopropanes. Titanium(IV) isopropoxide is a titanium coordination entity consisting of a titanium(IV) cation with four propan-2-olate anions as counterions. Tetraisopropyl titanate appears as a water-white to pale-yellow liquid with an odor like isopropyl alcohol. About the same density as water. Vapors heavier than air. |
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| CAS No. | 546-68-9 |
| Molecular Formula | C12H28O4Ti |
| Molecular Weight | 284.22 g/mol |
| IUPAC Name | propan-2-olate;titanium(4+) |
| Standard InChI | InChI=1S/4C3H7O.Ti/c4*1-3(2)4;/h4*3H,1-2H3;/q4*-1;+4 |
| Standard InChI Key | VXUYXOFXAQZZMF-UHFFFAOYSA-N |
| SMILES | CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].[Ti+4] |
| Canonical SMILES | CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].[Ti+4] |
| Boiling Point | 220 °C @ 760 mm Hg |
| Colorform | Light-yellow liquid Colorless to light-yellowish fluid |
| Melting Point | Approx 20 °C |
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